[5-(4-Amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
Overview
Description
“[5-(4-Amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate” is a derivative compound of Methyl Formate . It is a reagent used in the synthesis of technetium complexes for functional imaging of MDR-P-glycoprotein .
Synthesis Analysis
The synthesis of related compounds has been explored in various studies. For instance, imidazo[1,5-a]-1,3,5-triazine derivatives have been synthesized, which exhibited inhibitory effects on the replication of ortho- and paramyxoviruses.Molecular Structure Analysis
The molecular structure of related compounds has been studied. For example, the crystal structure of isobutyl 3-(4-amino-2-oxo-1,3,5-triazin-1(2H)-yl) propanoate, C10H16N4O3, has been reported .Chemical Reactions Analysis
The chemical reactions of related compounds have been studied. For instance, the derivatives with N, N -diethylamino, morpholino, pyrrolidino, and piperidino substituents were also competent starting materials for this strategy and performed the corresponding products in 75–99% yields .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been reported. For instance, 4-Amino-1-methyl 4-methylbenzoate has been reported to be soluble in Chloroform and Dichloromethane .Scientific Research Applications
Antimicrobial Activities
Compounds with structures incorporating elements similar to the query compound have been synthesized and evaluated for their antimicrobial properties. For instance, novel 1,2,4-triazole derivatives were synthesized and shown to possess good or moderate activities against various microorganisms, highlighting their potential as antimicrobial agents (Bektaş et al., 2007).
Synthesis of Novel Compounds
Research has focused on synthesizing new classes of compounds involving 1,2,4-triazine derivatives. Such efforts have led to the creation of compounds with potential applications in drug development and chemical synthesis. For example, novel benzodifuranyl, 1,3,5-triazines, and other derivatives were synthesized, displaying significant anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020).
Biological and Antiviral Activities
Some derivatives have been explored for their biological activities, including antiviral properties. The synthesis of benzyl-substituted imidazo[1,5-a]-1,3,5-triazine derivatives, for example, revealed specific inhibitory effects against ortho- and paramyxoviruses, suggesting a potential route for the development of new antiviral drugs (Golankiewicz et al., 1995).
Mechanism of Action
The mechanism of action of related compounds has been studied. For instance, imidazo[1,5-a]-1,3,5-triazine derivatives exhibited inhibitory effects on the replication of ortho- and paramyxoviruses.
properties
IUPAC Name |
[5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H24N4O8/c30-28-31-17-33(29(37)32-28)24-23(41-27(36)20-14-8-3-9-15-20)22(40-26(35)19-12-6-2-7-13-19)21(39-24)16-38-25(34)18-10-4-1-5-11-18/h1-15,17,21-24H,16H2,(H2,30,32,37) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMEBCSNOBVAIDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC(=NC3=O)N)OC(=O)C4=CC=CC=C4)OC(=O)C5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H24N4O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30315119 | |
Record name | NSC291931 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30315119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
556.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28998-36-9 | |
Record name | NSC291931 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=291931 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC291931 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30315119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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